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Abstract

Iridium trichloride (IrCls3), an inorganic compound of significant interest in catalysis and
materials science, exhibits complex magnetic behavior that is intrinsically linked to its
polymorphic nature and the nuanced electronic structure of the iridium(lll) ion. This technical
guide provides a comprehensive overview of the magnetic susceptibility of iridium trichloride,
detailing its structural variants, the theoretical underpinnings of its magnetism, and the
experimental methodologies employed for its characterization. This document aims to serve as
a foundational resource for researchers engaged in the study of iridium-based compounds and
their potential applications.

Introduction to Iridium Trichloride and its
Polymorphs

Iridium(ll) chloride is most commonly encountered in its hydrated form, IrCls-3H20, a dark
green, hygroscopic solid that serves as a primary precursor for the synthesis of other iridium
compounds.[1][2][3] However, the anhydrous forms of IrCls are crucial for fundamental studies
of its intrinsic physical properties, including magnetism. Anhydrous iridium trichloride is
known to exist in at least two distinct polymorphs[4]:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b157924?utm_src=pdf-interest
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://en.wikipedia.org/wiki/Van_Vleck_paramagnetism
https://ereztech.com/product/iridium-iii-chloride-13569-57-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Iridium_III_-chloride-trihydrate
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iridium(III)_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e o-Iridium Trichloride (a-IrCl3): This is a brown solid that adopts a monoclinic crystal
structure (space group C2/m), analogous to that of aluminum chloride (AICI3).[4][5]

e [-Iridium Trichloride (B-IrCl3): This is a red solid with a rhombohedral crystal structure. The
a-polymorph can be converted to the 3-polymorph upon heating to approximately 650 °C.[4]

The arrangement of Ir3* ions and the surrounding CI- ligands in these different crystal lattices
plays a critical role in determining the overall magnetic properties of the material.

Theoretical Framework of Magnetism in Iridium
Trichloride

The magnetic properties of iridium trichloride are dictated by the electronic configuration of
the iridium(lll) ion (Ir3*). Ir3* is a 5d® ion. In the octahedral crystal field environment provided by
the six chloride ligands, the d-orbitals split into two energy levels: a lower-energy tzg triplet and
a higher-energy e_g doublet.

The magnetic behavior depends on how the six d-electrons occupy these orbitals, which is a
competition between the crystal field splitting energy (A_o) and the spin-pairing energy.

e Low-Spin State (t2g® e_g°): If the crystal field splitting is large, all six electrons will occupy the
lower-energy tzg orbitals with their spins paired. This results in a total spin (S) of 0, and the
material is expected to be diamagnetic.

» High-Spin State (t2g* e_g?): If the crystal field splitting is small, electrons will occupy both t2g
and e_g orbitals to maximize their spin multiplicity, resulting in unpaired electrons and
paramagnetic behavior.

For 5d transition metals like iridium, the crystal field splitting is generally large, and the spin-
orbit coupling is significant. Therefore, a low-spin d® configuration is expected, which would
suggest that IrCls is diamagnetic.

However, a temperature-independent paramagnetic contribution, known as Van Vleck
paramagnetism, can also be present.[1][6] This second-order effect arises from the mixing of
the non-magnetic ground state with excited states under the influence of an external magnetic
field.[1][6]
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Quantitative Magnetic Susceptibility Data

There is a notable scarcity of comprehensive, temperature-dependent magnetic susceptibility
data for the different polymorphs of iridium trichloride in the published literature. This
presents a significant gap in the full understanding of this material. The available data is
summarized below.

Molar Magnetic
Compound Susceptibility Temperature (K) Magnetic Behavior

(x_m)

Iridium Trichloride ) )
N -14.4 x 10~® cm3/mol 298 (approx.) Diamagnetic
(unspecified)

Note: This value is from a single source and may represent the diamagnetic contribution, not
the total magnetic susceptibility which could have paramagnetic components.

The negative value reported suggests diamagnetism, which aligns with the expectation of a
low-spin d® configuration for Ir3+.[4] However, without temperature-dependent measurements, it
is difficult to rule out weak paramagnetism or antiferromagnetic ordering at low temperatures, a
phenomenon observed in related iridium compounds like some hexahalides.[7][8] Theoretical
calculations from the Materials Project predict a non-magnetic ground state for a specific
crystalline form of IrCls.[5][9]

Experimental Protocols for Magnetic Susceptibility
Measurement

The determination of the magnetic properties of iridium trichloride requires sensitive
experimental techniques capable of measuring small magnetic moments. The primary method
for such characterization is SQUID (Superconducting Quantum Interference Device)

magnetometry.

Synthesis of Anhydrous Iridium Trichloride

A prerequisite for accurate magnetic measurements is the synthesis of pure, anhydrous IrCls.
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Protocol for Synthesis of a-IrCls:

o Starting Material: High-purity iridium metal sponge.

e Reaction: The iridium sponge is placed in a quartz tube furnace.

e Chlorination: A stream of dry chlorine gas is passed over the iridium sponge.
o Temperature: The furnace is heated to 650 °C.[4]

» Reaction Time: The reaction is allowed to proceed for several hours until the iridium is
completely converted to iridium(lll) chloride.

o Collection: The resulting a-IrCls powder is collected in a dry, inert atmosphere to prevent
hydration.

SQUID Magnetometry Measurements

A SQUID magnetometer is the instrument of choice for measuring the magnetic moment of
materials with high sensitivity as a function of temperature and applied magnetic field.[10][11]
[12]

Experimental Workflow for SQUID Magnetometry:
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Caption: Workflow for magnetic susceptibility measurement of IrCls using a SQUID

magnetometer.

Detailed Protocol:

o Sample Preparation: A precisely weighed amount (typically a few milligrams) of the

powdered anhydrous IrCls is placed inside a gelatin capsule. The capsule is then fixed within

a plastic straw, which serves as the sample holder.

e Measurement Procedure:

o The sample holder is inserted into the SQUID magnetometer.

[e]

o

[¢]

The sample chamber is purged with helium gas and cooled to the lowest desired
temperature (e.g., 2 K).

Zero-Field-Cooled (ZFC) Measurement: The magnetic susceptibility is measured as the
temperature is increased in the presence of a small applied magnetic field (e.g., 1000 Oe).

Field-Cooled (FC) Measurement: The sample is cooled back down to the lowest
temperature in the presence of the same magnetic field, and the susceptibility is measured
again as the temperature is increased. Divergence between ZFC and FC curves can
indicate magnetic ordering or spin-glass behavior.

Isothermal Magnetization (M-H) Loop: At various constant temperatures, the applied
magnetic field is swept through a range (e.g., -5 T to 5 T) and the magnetization is
measured to check for hysteresis, a hallmark of ferromagnetic or ferrimagnetic ordering.

Data Analysis:

The raw data (magnetic moment) is converted to molar magnetic susceptibility (x_m).
The magnetic susceptibility is plotted as a function of temperature (x_m vs. T).

If the material exhibits paramagnetic behavior, the inverse susceptibility (1/x_m) is plotted
against temperature and fitted to the Curie-Weiss law to determine the effective magnetic
moment and the Weiss constant.[13][14][15]
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Interpreting Magnetic Data: Potential Scenarios for
IrCls

The temperature-dependent magnetic susceptibility data can reveal the dominant magnetic

behavior of iridium trichloride.

Low-spin Ir3* Diamagnetism
(S=0) (x <0, T-independent)

High-spin Ir3+ or
Van Vleck Contribution Paramagnetism
(x > 0, follows Curie-Weiss)

Inter-ion exchange
coupling at low T

Antiferromagnetism
(Peak in x at Néel Temp.)

Click to download full resolution via product page
Caption: Possible magnetic behaviors of IrCls based on experimental data.

o Diamagnetism: If IrCls is purely diamagnetic, its magnetic susceptibility will be small,
negative, and largely independent of temperature. This would confirm the low-spin t2g®

electronic configuration with no unpaired electrons.

o Paramagnetism: If there are unpaired electrons (in a high-spin state) or a significant Van
Vleck contribution, the susceptibility will be positive and likely decrease with increasing
temperature, following the Curie-Weiss law at higher temperatures.

o Antiferromagnetism: If there are magnetic interactions between neighboring Ir3* ions, the
material may order antiferromagnetically at a specific Néel temperature (T_N). This would be
observed as a cusp or peak in the magnetic susceptibility versus temperature plot.

Conclusion and Future Outlook

The magnetic properties of iridium trichloride remain an area ripe for further investigation.
While theoretical considerations suggest a diamagnetic or weakly paramagnetic nature
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stemming from the low-spin d® configuration of Ir3*, a comprehensive experimental dataset,
particularly temperature-dependent magnetic susceptibility measurements for both a and 3
polymorphs, is conspicuously absent from the scientific literature. Such studies are essential to
definitively characterize the magnetic ground state of this important compound and to explore
the possibility of more complex magnetic phenomena, such as low-temperature magnetic
ordering driven by spin-orbit coupling and exchange interactions. The experimental protocols
and interpretative frameworks provided in this guide offer a clear path forward for researchers
to elucidate the intriguing magnetic behavior of iridium trichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Van Vleck paramagnetism - Wikipedia [en.wikipedia.org]

2. Iridium (I1) Chloride | Iridium trichloride trihydrate | IrCI3 - 3H20O - Ereztech [ereztech.com]

3. Iridium(lIl) chloride trihydrate | CI3H6IrO3 | CID 6102153 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. Iridium(lll) chloride - Wikipedia [en.wikipedia.org]
» 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
e 6. phys.sci.hokudai.ac.jp [phys.sci.hokudai.ac.jp]

e 7.[2310.02965] Structure transition and zigzag magnetic order in Ir/Rh-substituted
honeycomb lattice RuCI3 [arxiv.org]

o 8. researchgate.net [researchgate.net]

e 9. mp-568208: IrCI3 (orthorhombic, Fddd, 70) [legacy.materialsproject.org]
e 10. SQUID Magnetometry and Low Temperature | ICMM [icmm.csic.es]

e 11. Research (Project Detail) - MIP [mip.org]

e 12. Quantum Design North America - Products - Magnetic Property Measurement System 3
(MPMS 3) is an automated SQUID Magnetometer / Susceptometer. MPMS 3 comes with a 7
T superconducting magnet and temperature range of 1.8 - 400 K, ideal for ultra-sensitive

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/product/b157924?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Van_Vleck_paramagnetism
https://ereztech.com/product/iridium-iii-chloride-13569-57-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Iridium_III_-chloride-trihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Iridium_III_-chloride-trihydrate
https://en.wikipedia.org/wiki/Iridium(III)_chloride
https://next-gen.materialsproject.org/materials/mp-568208
https://phys.sci.hokudai.ac.jp/2005sympM/part1/pdf/Tayurskii.pdf
https://arxiv.org/abs/2310.02965
https://arxiv.org/abs/2310.02965
https://www.researchgate.net/figure/Lattice-and-Magnetic-Structure-of-a-RuCl3-a-High-temperature-C2-m-structure-Adjacent_fig1_391028161
https://legacy.materialsproject.org/materials/mp-568208/
https://www.icmm.csic.es/index.php/en/icmm/squid-magnetometry-and-low-temperature
https://mip.org/projects/7034
https://qdusa.com/products/mpms3.html
https://qdusa.com/products/mpms3.html
https://qdusa.com/products/mpms3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

magnetic property measurements of materials. Also capable of electrical and sub-kelvin
measurements. [gdusa.com]

e 13. britannica.com [britannica.com]
e 14. Curie-Weiss law - Wikipedia [en.wikipedia.org]
e 15. testbook.com [testbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Magnetic
Susceptibility of Iridium Trichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157924#magnetic-susceptibility-of-iridium-trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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